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Compound of Interest

Compound Name: 4,4'-Vinylenedipyridine

Cat. No.: B072092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Vinylenedipyridine, also known as trans-1,2-bis(4-pyridyl)ethylene, is a symmetrical

organic compound belonging to the dipyridine derivative family.[1] Its rigid, planar structure and

the presence of two nitrogen atoms make it a versatile building block and ligand in various

fields of chemical research. This technical guide provides a comprehensive overview of its

chemical properties, structure, synthesis, and applications, tailored for professionals in

research and development.

Chemical Structure and Identification
4,4'-Vinylenedipyridine consists of two pyridine rings linked by a trans-ethene bridge. This

conjugation influences its electronic and photophysical properties.
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Identifier Value

IUPAC Name 4-[(E)-2-pyridin-4-ylethenyl]pyridine[2][3]

CAS Number 13362-78-2[1][2][4][5]

Molecular Formula C₁₂H₁₀N₂[1][5][6]

Molecular Weight 182.22 g/mol [1][5]

| Synonyms | trans-1,2-Bis(4-pyridyl)ethylene, 1,2-Di(4-pyridyl)ethylene, (E)-1,2-di(pyridin-4-

yl)ethene[1][3][5] |

Physicochemical Properties
The physical and chemical properties of 4,4'-Vinylenedipyridine are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

experimental setups.

Table of Physicochemical Properties

Property Value Source

Appearance
Light brown to dark brown
crystalline powder

[1][4]

Melting Point 148-152 °C [1][2][4][6]

Boiling Point (Predicted) 334.1 ± 11.0 °C [1][2][4]

Density (Predicted) 1.145 ± 0.06 g/cm³ [1][4][6]

pKa (Predicted) 5.50 ± 0.26 [1][2][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][4][6]

| Storage Temperature | Room Temperature, in a dark, dry, and sealed container |[1][4][6] |

Spectroscopic Data
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Spectroscopic analysis is fundamental for the characterization of 4,4'-Vinylenedipyridine.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is characterized by three main

signals: a doublet at approximately δ 8.62 (d, J = 4Hz, 4H) corresponding to the aromatic

protons adjacent to the nitrogen atoms, a doublet at δ 7.61 (d, J = 4Hz, 4H) for the other

aromatic protons, and a singlet at δ 7.55 (s, 2H) for the vinylic protons.[1]

¹³C NMR: The carbon NMR spectrum provides information on the carbon framework of the

molecule.[7]

Mass Spectrometry (GC-MS): The mass spectrum shows a prominent molecular ion peak

corresponding to its molecular weight.[5]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic bands for C=C stretching

of the vinyl group and the pyridine rings.[8]

Synthesis and Experimental Protocols
A common method for the synthesis of 4,4'-Vinylenedipyridine involves the reaction of 4-

methylpyridine with 4-pyridinecarboxaldehyde.[1]

Experimental Protocol: Synthesis from 4-Methylpyridine
and 4-Pyridinecarboxaldehyde
Objective: To synthesize trans-1,2-bis(4-pyridyl)ethene.

Materials:

4-Methylpyridine

4-Pyridinecarboxaldehyde

Lithium diisopropylamide (LDA) solution in THF

Acetic acid

Tetrahydrofuran (THF)
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Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

In a round-bottom flask under an inert atmosphere, a solution of LDA (e.g., 3.0 mL of a 1.5 M

solution in THF, 4.32 mmol) is cooled to -70 °C.[1]

To this cooled solution, 4-methylpyridine (400 μL, 4.12 mmol) is added dropwise with stirring.

[1]

Under light-avoiding conditions, 4-pyridinecarboxaldehyde (465 μL, 4.12 mmol) is added

slowly to the reaction mixture.[1]

After the addition is complete, 10 mL of acetic acid is added, and the mixture is refluxed for

24 hours. The solution is expected to turn yellow.[1]

The solvent is removed under reduced pressure using a rotary evaporator to yield a light

yellow solid.[1]

The crude product is purified by column chromatography on silica gel to afford the pure 4,4'-
Vinylenedipyridine.[1]
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Reactants

Reaction Steps Workup & Purification

4-Methylpyridine

1. Mix at -70°C4-Pyridinecarboxaldehyde

LDA in THF

2. Add Acetic Acid 3. Reflux for 24h Rotary Evaporation Column Chromatography 4,4'-Vinylenedipyridine

Click to download full resolution via product page

Caption: Synthetic workflow for 4,4'-Vinylenedipyridine.

Reactivity and Applications
4,4'-Vinylenedipyridine is a valuable compound in several areas of chemistry due to its

structural and electronic properties.

Coordination Chemistry: The pyridine nitrogen atoms act as excellent ligands for

coordinating with metal ions, leading to the formation of a wide variety of metal-organic

frameworks (MOFs) and coordination polymers.[1][4] These materials have potential

applications in gas storage, catalysis, and sensing.

Organic Synthesis: It serves as a precursor in the synthesis of more complex organic

molecules and is used in reactions such as the Suzuki coupling.[1][4]

Polymer Science: It can be used as a monomer or a cross-linking agent in the synthesis of

polymers.[1][4] The resulting polymers often exhibit interesting electronic or optical

properties.

Peptide Synthesis: It has also been utilized as a reagent in the synthesis of peptides and

peptidomimetics.[1][4]
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Key Application Areas

Resulting Structures/Materials

4,4'-Vinylenedipyridine
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Caption: Applications of 4,4'-Vinylenedipyridine.

Safety Information
4,4'-Vinylenedipyridine is irritating to the eyes, respiratory system, and skin.[2][6] It is

recommended to handle this chemical in a well-ventilated area, wearing appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat.[2][6] In case of contact

with eyes, rinse immediately with plenty of water and seek medical advice.[2][6]

Conclusion
4,4'-Vinylenedipyridine is a compound of significant interest due to its unique structural

features and versatile reactivity. Its ability to act as a rigid linker and a bidentate ligand makes it

a cornerstone in the construction of supramolecular assemblies and functional materials. The

information provided in this guide serves as a valuable resource for researchers and

professionals engaged in chemical synthesis, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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